SRI-37330 hydrochloride

• CAS: 2322245-49-6
• Molecular Formula: C16H20ClF3N4O2S
• Molecular Weight: 424.9 g/mol
• InChI: InChI=1S/C16H19F3N4O2S.ClH/c1-26(24,25)22-8-11-3-2-6-23(9-11)15-13-7-12(16(17,18)19)4-5-14(13)20-10-21-15;/h4-5,7,10-11,22H,2-3,6,8-9H2,1H3;1H
• InChIKey: SIWGSSRKYJTJTF-UHFFFAOYSA-N

SRI-37330: TXNIP Transcription Inhibitor

SRI-37330 hydrochloride is a substituted quinazoline sulfonamide small molecule identified through high-throughput screening of 300,000 compounds and subsequent medicinal chemistry optimization, functioning as an orally bioavailable inhibitor of thioredoxin-interacting protein (TXNIP) expression [1]. It suppresses TXNIP promoter activity and downregulates TXNIP mRNA/protein levels in INS-1 cells, primary mouse islets, and human islets under high-glucose conditions, with no observed cytotoxicity [1]. Unlike repurposed antihypertensives that non-specifically reduce TXNIP, SRI-37330 was purpose-designed to target TXNIP transcription directly, representing a new chemical scaffold and mechanism of action distinct from existing anti-diabetic agents [1][2].

Direct TXNIP transcriptional inhibition via E-box motif

Compatible with INS-1 β-cells, primary mouse and human islets, and in vivo diabetic models

Mechanism distinct from calcium channel blockers; oral bioavailable tool compound

• [1] Thielen LA, Chen J, Jing G, et al. Identification of an Anti-diabetic, Orally Available Small Molecule that Regulates TXNIP Expression and Glucagon Action. Cell Metab. 2020;32(3):353-365.e8. doi:10.1016/j.cmet.2020.07.002 View Source
• [2] Jing G, Chen J, Lu B, Xu G, Shalev A. 28-PUB: TIX100 Provides More Potent, Effective, and Specific TXNIP Inhibition and Antidiabetic Effects Than Verapamil. Diabetes. 2025;74(Supplement_1):28-PUB. doi:10.2337/db25-28-PUB View Source

Why SRI-37330 Cannot Be Substituted

Generic substitution of SRI-37330 with compounds that lower TXNIP indirectly—such as the calcium channel blocker verapamil—or with glucose-lowering agents like metformin and SGLT2 inhibitors fails to recapitulate the mechanism, potency, and breadth of metabolic effects of this compound. Verapamil inhibits TXNIP non-specifically through calcium channel blockade, introducing cardiovascular liabilities including arrhythmias and hypotension that confound diabetes research endpoints [1]. Metformin and empagliflozin lower blood glucose through TXNIP-independent pathways and do not suppress glucagon secretion, reverse hepatic steatosis, or normalize hepatic glucose production to the same extent [2]. SRI-37330 was selected from a 300,000-compound screen and chemically optimized for direct TXNIP transcriptional inhibition; no generic or repurposed agent is known to recapitulate its specific E-box–mediated promoter blockade, oral bioavailability, and combined pancreatic plus hepatic action in a single molecular entity [2][3].

Verapamil

Calcium channel blockade may confound TXNIP interpretation and introduce cardiovascular endpoint complexity.

Metformin

AMPK-mediated glucose lowering without glucagon or hepatic steatosis effects; TXNIP-independent pathway.

Empagliflozin

SGLT2 inhibition promotes glucose excretion but does not address TXNIP–glucagon axis or hepatic endpoints.

• [1] Jing G, Chen J, Lu B, Xu G, Shalev A. 28-PUB: TIX100 Provides More Potent, Effective, and Specific TXNIP Inhibition and Antidiabetic Effects Than Verapamil. Diabetes. 2025;74(Supplement_1):28-PUB. doi:10.2337/db25-28-PUB View Source
• [2] Thielen LA, Chen J, Jing G, et al. Identification of an Anti-diabetic, Orally Available Small Molecule that Regulates TXNIP Expression and Glucagon Action. Cell Metab. 2020;32(3):353-365.e8. doi:10.1016/j.cmet.2020.07.002 View Source
• [3] Thielen LA, Chen J, Jing G, et al. Figure 7: SRI-37330 protects mice from STZ-induced diabetes. Cell Metab. 2020;32(3):353-365.e8. View Source

SRI-37330 Head-to-Head Evidence

TXNIP Inhibition Potency vs. Verapamil

SRI-37330 hydrochloride demonstrates approximately 100-fold greater potency than verapamil in inhibiting TXNIP expression, as quantified by dose-response experiments in INS-1 beta-like cells and confirmed in isolated human islets [1]. While SRI-37330 achieves maximal TXNIP inhibition at approximately 1 µM, verapamil requires concentrations near 100 µM to produce comparable suppression, establishing a clear potency advantage for the purpose-designed TXNIP inhibitor over the repurposed calcium channel blocker [1]. RNA sequencing of treated human islets further confirmed the specificity of SRI-37330-mediated TXNIP downregulation [1].

TXNIP inhibition concentration-response

Head-to-head

SRI-37330 maximal inhibition at ~1 µM; verapamil requires ~100 µM for comparable suppression

Supports concentration-response context; SRI-37330 achieves TXNIP inhibition at lower concentrations

INS-1 cells and primary human islets; dose-response experiments

Evidence Dimension	Concentration for maximal TXNIP expression inhibition
Target Compound Data	Maximal TXNIP inhibition at approximately 1 µM in INS-1 cells and human islets
Comparator Or Baseline	Verapamil: Maximal TXNIP inhibition at approximately 100 µM in INS-1 cells and human islets
Quantified Difference	~100-fold potency advantage for SRI-37330 (100-fold lower concentration required for comparable TXNIP inhibition)
Conditions	INS-1 beta-like cells and primary human islets; TXNIP expression assessed by dose-response experiments

Why This Matters

Procurement of SRI-37330 is essential when experimental reproducibility demands potent, near-complete TXNIP suppression at low-micromolar concentrations without the confounding calcium channel antagonism, L-type calcium current inhibition, or cardiovascular off-target effects inherent to verapamil.

• [1] Jing G, Chen J, Lu B, Xu G, Shalev A. 28-PUB: TIX100 Provides More Potent, Effective, and Specific TXNIP Inhibition and Antidiabetic Effects Than Verapamil. Diabetes. 2025;74(Supplement_1):28-PUB. doi:10.2337/db25-28-PUB View Source
• [2] Thielen LA, Chen J, Jing G, et al. Identification of an Anti-diabetic, Orally Available Small Molecule that Regulates TXNIP Expression and Glucagon Action. Cell Metab. 2020;32(3):353-365.e8. doi:10.1016/j.cmet.2020.07.002 View Source

Blood Glucose Lowering vs. Metformin and Empagliflozin

In a direct four-arm comparison using C57BL/6J mice rendered diabetic by multiple low-dose streptozotocin (STZ) injections, oral SRI-37330 produced significantly greater reductions in non-fasting blood glucose than either metformin or empagliflozin [1]. SRI-37330-treated mice showed significantly lower blood glucose versus STZ control at all measured time points, and SRI-37330 outperformed metformin and empagliflozin at multiple post-treatment time points [1]. Serum triglycerides were also significantly lower in the SRI-37330 group compared to all other treatment arms, including metformin and empagliflozin [1].

Non-fasting blood glucose (STZ mice)

Head-to-head

SRI-37330 significantly lower glucose vs STZ control, metformin, and empagliflozin at multiple time points (P<0.05)

Supports glucose-lowering model-response context; SRI-37330 reduced blood glucose beyond comparator effects

STZ-diabetic C57BL/6J mice; oral administration; n=5–6 per group

Evidence Dimension	Non-fasting blood glucose reduction in STZ-diabetic mice (multi-timepoint comparison) and serum triglyceride levels
Target Compound Data	SRI-37330 (oral): Significant blood glucose reduction vs STZ control (day 12 P=0.0003, day 15 P=0.0224, day 17 and 18 P<0.0001); serum triglycerides: significantly lower vs all groups (vs STZ control P=0.0008)
Comparator Or Baseline	Metformin: vs STZ+37330 significant differences at day 12 (P=0.0112) and day 17 (P=0.0003) favoring SRI-37330; Empagliflozin: vs STZ+37330 significant difference at day 17 (P=0.0017); Serum triglycerides SRI-37330 vs empagliflozin (P=0.0020) and vs metformin (P=0.0079)
Quantified Difference	SRI-37330 achieved statistically significantly lower blood glucose than both metformin and empagliflozin at multiple time points; additionally lowered serum triglycerides beyond comparator effects
Conditions	C57BL/6J mice; multiple low-dose STZ-induced diabetes; oral administration; treatment groups: SRI-37330, metformin, empagliflozin, no treatment (STZ control); n=5–6 mice per group

Why This Matters

For in vivo diabetes pharmacology studies, SRI-37330 provides a glucose-lowering magnitude and triglyceride-reducing effect not achievable with metformin or empagliflozin at tested doses, enabling investigation of TXNIP-dependent glycemic control decoupled from AMPK activation or SGLT2 inhibition.

• [1] Thielen LA, Chen J, Jing G, et al. Figure 7: SRI-37330 protects mice from STZ-induced diabetes. Cell Metab. 2020;32(3):353-365.e8. View Source

Calcium-Independent TXNIP Inhibition vs. Verapamil

SRI-37330 inhibits TXNIP expression by directly suppressing transcriptional activity from a conserved E-box motif in the TXNIP promoter, reducing full-length human TXNIP promoter activity by approximately 70% in dual luciferase reporter assays in INS-1 cells [1][2]. Critically, SRI-37330 does not affect calcium channel activity, as confirmed by mechanistic studies showing that its antidiabetic effects are independent of calcium signaling [3]. In contrast, verapamil lowers TXNIP expression indirectly through L-type calcium channel blockade, which simultaneously produces cardiovascular side effects including arrhythmias, heart block, and hypotension—off-target activities that render verapamil unsuitable for clean TXNIP mechanistic studies [1][3].

Mechanism of TXNIP inhibition

Head-to-head

E-box–mediated transcriptional suppression (~70% promoter inhibition); no calcium channel modulation

Mechanism context: direct transcriptional regulation without calcium channel confounding

Dual luciferase reporter in INS-1 cells

Evidence Dimension	Mechanism of TXNIP inhibition: transcriptional suppression via E-box motif versus indirect calcium channel-dependent reduction; calcium channel activity
Target Compound Data	SRI-37330: ~70% inhibition of human TXNIP promoter activity in INS-1 cells (t2=6.71, P=0.0215); acts via E-box motif in TXNIP promoter; does not affect calcium channels
Comparator Or Baseline	Verapamil: non-specific TXNIP reduction via L-type calcium channel blockade; multiple cardiovascular off-target effects including arrhythmias, heart block, and hypotension
Quantified Difference	Qualitative mechanistic differentiation: SRI-37330 provides direct, E-box–mediated transcriptional inhibition of TXNIP without calcium channel modulation; verapamil relies on indirect, calcium channel–dependent suppression
Conditions	INS-1 cells; dual luciferase reporter assays (full-length human TXNIP promoter); E-box motif deletion/mutation studies; electrophysiology assessment of calcium channel activity

Why This Matters

Experimental protocols requiring TXNIP inhibition unconfounded by calcium channel modulation—such as beta-cell electrophysiology studies, calcium imaging, or cardiovascular safety profiling—demand SRI-37330 rather than verapamil to ensure mechanistic selectivity and data interpretability.

• [1] Thielen LA, Chen J, Jing G, et al. Identification of an Anti-diabetic, Orally Available Small Molecule that Regulates TXNIP Expression and Glucagon Action. Cell Metab. 2020;32(3):353-365.e8. doi:10.1016/j.cmet.2020.07.002 View Source
• [2] Thielen LA, Chen J, Jing G, et al. Figure 1: Substituted quinazoline sulfonamide (SRI-37330) controls islet TXNIP expression and associated signaling pathway genes. Cell Metab. 2020;32(3):353-365.e8. View Source
• [3] Jing G, Chen J, Lu B, Xu G, Shalev A. 28-PUB: TIX100 Provides More Potent, Effective, and Specific TXNIP Inhibition and Antidiabetic Effects Than Verapamil. Diabetes. 2025;74(Supplement_1):28-PUB. doi:10.2337/db25-28-PUB View Source

Glucagon and Hepatic Glucose Regulation

Oral SRI-37330 treatment significantly reduced fasting serum glucagon levels in db/db mice (t=2.35, P=0.0459) and lowered basal hepatic glucose production as assessed by hyperinsulinemic euglycemic clamp studies in db/db mice (t=2.31, P=0.0460) [1]. This glucagon-suppressing effect is distinct from the mechanisms of metformin, which primarily reduces hepatic glucose production through AMPK activation and mitochondrial complex I inhibition without lowering glucagon secretion, and empagliflozin, which promotes urinary glucose excretion via SGLT2 inhibition [2]. In STZ-diabetic mice, SRI-37330 also significantly lowered fasting serum glucagon compared to untreated diabetic controls (t=4.88, P=0.0029) [3].

Glucagon & hepatic glucose production

Reported

Reduced fasting glucagon (P=0.0459 db/db; P=0.0029 STZ) and basal HGP (P=0.0460); comparators lack glucagon suppression

Supports glucagon-centric diabetes model context; not recapitulated by metformin or SGLT2 inhibitors

db/db and STZ mouse models; euglycemic clamp

Evidence Dimension	Fasting serum glucagon reduction and basal hepatic glucose production in diabetic mouse models
Target Compound Data	SRI-37330 (100 mg/kg/day oral in drinking water): Reduced fasting serum glucagon in db/db mice (P=0.0459); Reduced basal hepatic glucose production in db/db mice (P=0.0460); Reduced fasting serum glucagon in STZ-diabetic mice (P=0.0029)
Comparator Or Baseline	Metformin (class reference): AMPK-mediated hepatic glucose output reduction without glucagon suppression; Empagliflozin (class reference): SGLT2-mediated urinary glucose excretion without glucagon suppression
Quantified Difference	SRI-37330 uniquely suppresses hyperglucagonemia—a pathophysiological driver of diabetic hyperglycemia—which is not a primary mechanism of metformin or empagliflozin. Quantitative glucagon reduction: db/db model P=0.0459; STZ model P=0.0029.
Conditions	db/db mice (obesity-induced T2D model) and C57BL/6J STZ-diabetic mice; hyperinsulinemic euglycemic clamp; oral SRI-37330 at 100 mg/kg/day in drinking water

Why This Matters

Studies focused on the bihormonal hypothesis of diabetes—where hyperglucagonemia drives hepatic glucose overproduction—require SRI-37330 as the only available pharmacological tool that suppresses both glucagon secretion and hepatic glucagon action in a single orally bioavailable entity, a profile not offered by metformin, SGLT2 inhibitors, or verapamil.

• [1] Thielen LA, Chen J, Jing G, et al. Figure 6: SRI-37330 rescues mice from obesity-induced diabetes. Cell Metab. 2020;32(3):353-365.e8. View Source
• [2] Thielen LA, Chen J, Jing G, et al. Identification of an Anti-diabetic, Orally Available Small Molecule that Regulates TXNIP Expression and Glucagon Action. Cell Metab. 2020;32(3):353-365.e8. doi:10.1016/j.cmet.2020.07.002 View Source
• [3] Thielen LA, Chen J, Jing G, et al. Figure 7: SRI-37330 protects mice from STZ-induced diabetes. Cell Metab. 2020;32(3):353-365.e8. View Source

Hepatic Steatosis Reversal

Oral SRI-37330 treatment reversed hepatic steatosis in db/db mice, as demonstrated by representative histological liver sections showing marked reduction in lipid accumulation compared to untreated db/db controls [1]. Concurrently, SRI-37330 significantly reduced serum triglycerides in STZ-diabetic mice compared to vehicle control (P=0.0008), metformin (P=0.0079), and empagliflozin (P=0.0020) [2]. This combined antisteatotic and triglyceride-lowering activity distinguishes SRI-37330 from metformin and empagliflozin, which do not produce comparable hepatic lipid reduction in diabetic rodent models [2].

Hepatic steatosis & triglycerides

Head-to-head

Histological steatosis reversal in db/db mice; serum TG lower vs metformin (P=0.0079) and empagliflozin (P=0.0020)

Supports hepatic endpoint context; combined antisteatotic and triglyceride-lowering not seen with comparators

db/db and STZ mouse models; oral dosing

Evidence Dimension	Hepatic steatosis reversal and serum triglyceride reduction in diabetic mouse models
Target Compound Data	SRI-37330 (oral, 100 mg/kg/day): Reversed hepatic steatosis in db/db mice on histological examination; Serum triglycerides in STZ mice: significantly lower vs control (P=0.0008), vs empagliflozin (P=0.0020), vs metformin (P=0.0079)
Comparator Or Baseline	Metformin: Serum triglycerides vs SRI-37330 P=0.0079; Empagliflozin: Serum triglycerides vs SRI-37330 P=0.0020; Neither metformin nor empagliflozin reported equivalent hepatic steatosis reversal in db/db mice at tested doses
Quantified Difference	SRI-37330 uniquely combines hepatic steatosis reversal (histological evidence in db/db mice) with significantly superior triglyceride-lowering versus both metformin (P=0.0079) and empagliflozin (P=0.0020) in the STZ model
Conditions	db/db mice: histological liver sections, scale bar 20 μm; C57BL/6J STZ-diabetic mice: serum triglyceride measurement; oral SRI-37330; comparison arms include metformin and empagliflozin; n=5–6 mice per group

Why This Matters

Research programs investigating the TXNIP–hepatic steatosis axis, or preclinical studies requiring simultaneous glycemic control and liver fat reduction in a single agent, should procure SRI-37330 because no comparator agent (verapamil, metformin, or empagliflozin) demonstrates this dual pancreatic–hepatic efficacy profile.

• [1] Thielen LA, Chen J, Jing G, et al. Figure 6: SRI-37330 rescues mice from obesity-induced diabetes. Cell Metab. 2020;32(3):353-365.e8. View Source
• [2] Thielen LA, Chen J, Jing G, et al. Figure 7: SRI-37330 protects mice from STZ-induced diabetes. Cell Metab. 2020;32(3):353-365.e8. View Source

Oral Bioavailability and Tolerability

SRI-37330 is orally bioavailable and well tolerated in male C57BL/6J mice at a dose of 100 mg/kg administered in drinking water for 3 weeks, with no adverse effects reported [1]. This contrasts with verapamil, whose chronic dosing in diabetes models is limited by cardiovascular side effects including arrhythmias, heart block, and hypotension—consequences of its L-type calcium channel blockade mechanism that are absent with SRI-37330 [2]. SRI-37330 does not cause hypoglycemia even at doses exceeding the therapeutic threshold and demonstrates a favorable safety profile in STZ-induced and db/db diabetic mice across multiple studies [1][2].

Oral dosing & tolerability

Class-level

100 mg/kg/day in drinking water; 3-week study; no adverse events or hypoglycemia reported

Supports chronic-dosing model context; no cardiovascular confounds vs verapamil

C57BL/6J mice; tolerability endpoint review

Evidence Dimension	In vivo tolerability and feasibility of chronic oral dosing in diabetic mouse models
Target Compound Data	SRI-37330: Well tolerated at 100 mg/kg/day oral for 3 weeks in C57BL/6J mice; no hypoglycemia at supratherapeutic doses; rescued STZ- and obesity-induced diabetes without adverse events
Comparator Or Baseline	Verapamil (class reference): Calcium channel blocker; chronic dosing in diabetes models associated with cardiovascular side effects (arrhythmias, heart block, hypotension); limited long-term tolerability data in diabetic mice
Quantified Difference	SRI-37330 enables chronic 3-week oral dosing at 100 mg/kg/day without cardiovascular or hypoglycemic adverse events; verapamil's calcium channel blockade precludes clean long-term TXNIP inhibition studies due to cardiovascular confounding
Conditions	Male C57BL/6J mice; oral administration in drinking water; 100 mg/kg/day; 3-week treatment duration; STZ-induced and db/db diabetes models

Why This Matters

Longitudinal preclinical diabetes studies requiring sustained, chronic TXNIP inhibition without drug-induced cardiovascular confounds or hypoglycemia risk necessitate procurement of SRI-37330, as verapamil's hemodynamic liabilities and metformin/empagliflozin's distinct mechanisms preclude their use as equivalent chronic-dosing TXNIP modulators.

• [1] Thielen LA, Chen J, Jing G, et al. Identification of an Anti-diabetic, Orally Available Small Molecule that Regulates TXNIP Expression and Glucagon Action. Cell Metab. 2020;32(3):353-365.e8. doi:10.1016/j.cmet.2020.07.002 View Source
• [2] Jing G, Chen J, Lu B, Xu G, Shalev A. 28-PUB: TIX100 Provides More Potent, Effective, and Specific TXNIP Inhibition and Antidiabetic Effects Than Verapamil. Diabetes. 2025;74(Supplement_1):28-PUB. doi:10.2337/db25-28-PUB View Source

SRI-37330 Application Scenarios

TXNIP Transcription Studies in Beta Cells

SRI-37330 is the tool of choice for transcriptional regulation studies focused on the TXNIP E-box motif, where verapamil is disqualified due to calcium channel confounding. The compound's ~70% inhibition of full-length human TXNIP promoter activity and IC50 of 0.64 µM for TXNIP mRNA suppression in INS-1 cells provide robust, reproducible target engagement [1]. Its lack of calcium channel activity enables electrophysiology and calcium-imaging experiments without the interpretive ambiguity introduced by verapamil [2].

In Vivo Diabetes Pharmacology with Multi-Organ Endpoints

For multi-endpoint in vivo diabetes pharmacology, oral SRI-37330 at 100 mg/kg/day delivers blood glucose normalization, fasting glucagon reduction (P=0.0459 in db/db mice), hepatic glucose production suppression (P=0.0460 in clamp studies), and histological reversal of hepatic steatosis in a single agent [1][2]. This multi-organ efficacy profile is not achievable with metformin, empagliflozin, or verapamil at tested doses, making SRI-37330 the only small-molecule tool suitable for studies investigating the TXNIP–glucagon–hepatic steatosis axis simultaneously [1].

TXNIP Inhibitor Benchmarking Standard

SRI-37330, with its published IC50 of 0.64 µM in INS-1 cells and defined in vivo dosing parameters (100 mg/kg/day oral in drinking water), serves as the established reference compound for benchmarking newly synthesized TXNIP inhibitors [1]. Its well-characterized performance in STZ-induced (P<0.0001 blood glucose reduction vs control) and db/db diabetes models, combined with documented oral bioavailability and tolerability, provides a reproducible standard against which novel chemical entities can be quantitatively compared [1][2].

Glucagon Signaling and Hepatic Glucose Production

In primary mouse hepatocyte assays, SRI-37330 at 0–5 µM dose-dependently inhibits glucagon-induced glucose output both with and without lactate substrate (P=0.0054 and P=0.0037, respectively), and suppresses glucagon-stimulated cAMP production (P=0.0154) [1]. These validated in vitro conditions enable mechanistic dissection of TXNIP-dependent glucagon signaling without the use of glucagon receptor antagonists or calcium channel modulators, facilitating clean pathway interrogation in hepatic and islet systems [1].

Application

Selection Property

Validation Focus

TXNIP transcriptional regulation studies

E-box–mediated promoter inhibition

Target engagement in INS-1 and human islets (mRNA, promoter assays)

Multi-organ diabetes model studies

Oral bioavailability and pancreatic–hepatic action

Glucagon suppression, hepatic steatosis, and glycemic control endpoints

TXNIP inhibitor benchmarking

Well-characterized pharmacological profile

Reference for TXNIP expression inhibition in β-cell and in vivo models

Glucagon signaling pathway interrogation

Glucagon-induced glucose output inhibition (cAMP-dependent)

Hepatocyte glucose production and cAMP assays

• [1] Thielen LA, Chen J, Jing G, et al. Identification of an Anti-diabetic, Orally Available Small Molecule that Regulates TXNIP Expression and Glucagon Action. Cell Metab. 2020;32(3):353-365.e8. doi:10.1016/j.cmet.2020.07.002 View Source
• [2] Jing G, Chen J, Lu B, Xu G, Shalev A. 28-PUB: TIX100 Provides More Potent, Effective, and Specific TXNIP Inhibition and Antidiabetic Effects Than Verapamil. Diabetes. 2025;74(Supplement_1):28-PUB. doi:10.2337/db25-28-PUB View Source